Cas no 6483-15-4 (Sophocarpine)

• Product Name: Sophocarpine
• CAS No: 6483-15-4
• MF: C₁₅H₂₂N₂O
• MW: 246.3480
• MDL: MFCD00274555
• CID: 46807
• Update Time: 2025-05-24

Sophocarpine Chemical and Physical Properties

Names and Identifiers

• Sophocarpine
• 13,14-Didehydromatridin-15-one
• SOPHOCARPINE(RG)
• Matridin-15-one, 13,14-didehydro-
• 13
• [ "13", "14-Didehydromatridin-15-one" ]
• (-)-Sophocarpine
• Sophocarpine Monohydrate
• C15H22N2O
• sophocarpine-monohydrate
• 13,14-Didehydromatrine
• MLS006011788
• AAGFPTSOPGCENQ-JLNYLFASSA-N
• s2405
• STK801894
• BBL029727
• RL01831
• NCGC0016

• MDL： MFCD00274555
• Inchi： 1S/C15H22N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h1,7,11-13,15H,2-6,8-10H2/t11-,12+,13+,15-/m0/s1
• InChI Key： AAGFPTSOPGCENQ-JLNYLFASSA-N
• SMILES： O=C1C([H])=C([H])C([H])([H])[C@]2([H])[C@@]3([H])C([H])([H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])N21)[C@]43[H]

Computed Properties

• Exact Mass: 246.17300
• Monoisotopic Mass: 246.173213330 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• Molecular Weight: 246.35
• XLogP3: 1.7

Experimental Properties

• Color/Form: Powder
• Density: 1.19
• Boiling Point: 425.4 °C at 760 mmHg
• Flash Point: 194 °C
• Refractive Index: 1.603
• PSA: 23.55000
• LogP: 1.52350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Matrine alkaloids

Additional information on Sophocarpine

Sophocarpine: A Comprehensive Overview

Sophocarpine, also known as CAS No. 6483-15-4, is a naturally occurring alkaloid that has garnered significant attention in the scientific community due to its diverse pharmacological properties. This compound is primarily isolated from the roots of Sophora flavescens, a plant traditionally used in Chinese medicine. Recent studies have shed light on its potential applications in various fields, including oncology, neurology, and immunology.

The chemical structure of Sophocarpine is characterized by a unique arrangement of nitrogen atoms within its molecular framework. This structural feature contributes to its ability to interact with various cellular pathways. Researchers have identified that Sophocarpine exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents.

One of the most exciting areas of research involving Sophocarpine is its potential role in cancer treatment. Studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting a selective toxicity that could minimize adverse effects in patients. Additionally, recent findings indicate that Sophocarpine may enhance the efficacy of conventional chemotherapy drugs, offering a synergistic approach to cancer therapy.

In the realm of neuroscience, Sophocarpine has shown potential as a neuroprotective agent. Experimental models have revealed that it can mitigate oxidative stress and reduce inflammation in brain tissues, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's versatility and its potential to address multiple therapeutic targets.

The biosynthesis of Sophocarpine involves a complex interplay of enzymes and metabolic pathways within the plant. Advances in metabolic engineering have enabled researchers to optimize the production of this compound through genetic modification of microbial systems. This development holds significant implications for large-scale production and cost-effective manufacturing of Sophocarpine-based pharmaceuticals.

From an environmental perspective, the sustainable extraction and utilization of Sophocarpine from natural sources remain a critical area of investigation. Scientists are exploring eco-friendly methods to harvest this compound without depleting wild populations of Sophora flavescens. Such efforts align with global initiatives to promote green chemistry and sustainable practices in drug development.

In conclusion, Sophocarpine (CAS No. 6483-15-4) represents a valuable natural product with immense therapeutic potential. Its multifaceted pharmacological properties, coupled with ongoing advancements in research and technology, position it as a key player in the future of medicine. As studies continue to uncover new insights into its mechanisms and applications, the significance of this compound in both traditional and modern healthcare systems will undoubtedly grow.